Cas no 20041-61-6 (2-hydroxy-3-methoxy-4-nitrobenzaldehyde)

• Product Name: 2-hydroxy-3-methoxy-4-nitrobenzaldehyde
• CAS No: 20041-61-6
• MF: C₈H₇NO₅
• MW: 197.144882440567
• MDL: MFCD25960721
• CID: 1391778
• PubChem ID: 14977447
• Update Time: 2025-05-27

2-hydroxy-3-methoxy-4-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-hydroxy-3-methoxy-4-nitro-
• 2-hydroxy-3-methoxy-4-nitrobenzaldehyde
• SCHEMBL790725
• 2-hydroxy-3-methoxy-4-nitro-benzaldehyde
• AKOS027338837
• EN300-184127
• 20041-61-6
• MFCD25960721
• PAQVXXZKNYZUOH-UHFFFAOYSA-N
• AS-36251
• DB-347101
• Z2379766654

• MDL： MFCD25960721
• Inchi： 1S/C8H7NO5/c1-14-8-6(9(12)13)3-2-5(4-10)7(8)11/h2-4,11H,1H3
• InChI Key： PAQVXXZKNYZUOH-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=O)C=CC=1[N+](=O)[O-])O

Computed Properties

• Exact Mass: 197.03241
• Monoisotopic Mass: 197.03242232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• PSA: 89.67

Additional information on 2-hydroxy-3-methoxy-4-nitrobenzaldehyde

Recent Advances in the Study of 2-Hydroxy-3-methoxy-4-nitrobenzaldehyde (CAS: 20041-61-6) in Chemical Biology and Pharmaceutical Research

2-Hydroxy-3-methoxy-4-nitrobenzaldehyde (CAS: 20041-61-6) is a nitro-substituted benzaldehyde derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile reactivity and potential therapeutic applications. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including antimicrobial agents, enzyme inhibitors, and fluorescent probes. Recent studies have explored its role in medicinal chemistry, material science, and biochemical assays, highlighting its multifaceted utility.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the antimicrobial properties of derivatives synthesized from 2-hydroxy-3-methoxy-4-nitrobenzaldehyde. The study demonstrated that Schiff base derivatives of this compound exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). Mechanistic studies revealed that these derivatives disrupt bacterial cell wall synthesis by targeting penicillin-binding proteins (PBPs), offering a promising scaffold for novel antibiotic development.

Another significant application of 2-hydroxy-3-methoxy-4-nitrobenzaldehyde lies in its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular systems. A 2024 study in Analytical Chemistry reported the development of a ratiometric fluorescent sensor based on this compound, which selectively detects hydrogen peroxide (H₂O₂) in live cells. The probe's high sensitivity and specificity make it a valuable tool for studying oxidative stress-related diseases, such as cancer and neurodegenerative disorders.

From a synthetic chemistry perspective, 2-hydroxy-3-methoxy-4-nitrobenzaldehyde has been employed as a building block for constructing heterocyclic compounds with potential pharmacological activities. A recent Organic Letters publication (2024) detailed its use in the one-pot synthesis of benzofuran derivatives, which exhibited significant anti-inflammatory effects in in vitro assays. The study emphasized the compound's role in facilitating efficient and scalable synthetic routes for drug discovery.

Ongoing research continues to explore the broader applications of 2-hydroxy-3-methoxy-4-nitrobenzaldehyde, including its potential in metal-organic frameworks (MOFs) for drug delivery and its use as a ligand in catalytic systems. As the chemical biology and pharmaceutical fields advance, this compound is expected to remain a focal point for innovative research, bridging the gap between synthetic chemistry and therapeutic development.